Cas no 256228-69-0 (1-Methyl-1H-indazole-3,7-dicarbonitrile)

1-Methyl-1H-indazole-3,7-dicarbonitrile is a heterocyclic organic compound featuring a methyl-substituted indazole core with two cyano functional groups at the 3- and 7-positions. This structure imparts high reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing cyano groups enhances its utility in nucleophilic substitution and cyclization reactions. Its well-defined molecular framework ensures consistent performance in the development of biologically active compounds. The compound is typically characterized by high purity and stability under standard storage conditions, facilitating its use in research and industrial applications. Its versatility and synthetic accessibility make it a preferred choice for advanced chemical synthesis.
1-Methyl-1H-indazole-3,7-dicarbonitrile structure
256228-69-0 structure
Product Name:1-Methyl-1H-indazole-3,7-dicarbonitrile
CAS No:256228-69-0
MF:C10H6N4
MW:182.181440830231
CID:239076
PubChem ID:45789696
Update Time:2025-05-28

1-Methyl-1H-indazole-3,7-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1H-indazole-3,7-dicarbonitrile
    • 1H-Indazole-3,7-dicarbonitrile, 1-methyl-
    • 1-methylindazole-3,7-dicarbonitrile
    • FT-0645614
    • 256228-69-0
    • 1H-Indazole-3,7-dicarbonitrile,1-methyl-
    • DTXSID60671952
    • Inchi: 1S/C10H6N4/c1-14-10-7(5-11)3-2-4-8(10)9(6-12)13-14/h2-4H,1H3
    • InChI Key: NPCGIZHLEMNAFE-UHFFFAOYSA-N
    • SMILES: N1(C)C2C(C#N)=CC=CC=2C(C#N)=N1

Computed Properties

  • Exact Mass: 182.05900
  • Monoisotopic Mass: 182.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.4A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.25
  • Boiling Point: 406.7°C at 760 mmHg
  • Flash Point: 199.8°C
  • Refractive Index: 1.671
  • PSA: 65.40000
  • LogP: 1.31666

1-Methyl-1H-indazole-3,7-dicarbonitrile Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-1H-indazole-3,7-dicarbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A269001907-1g
1-Methyl-1H-indazole-3,7-dicarbonitrile
256228-69-0 95%
1g
$735.42 2023-09-02
Chemenu
CM150150-1g
1-methyl-1H-indazole-3,7-dicarbonitrile
256228-69-0 95%
1g
$830 2021-08-05
Chemenu
CM150150-1g
1-methyl-1H-indazole-3,7-dicarbonitrile
256228-69-0 95%
1g
$882 2024-07-28

1-Methyl-1H-indazole-3,7-dicarbonitrile Related Literature

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.